Cas no 863868-55-7 (Benzonitrile,4-bromo-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzonitrile,4-bromo-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 863868-55-7
• MF: C₁₃H₁₄BBrFNO₂
• MW: 325.969166278839
• CID: 1849372
• PubChem ID: 129976551
• Update Time: 2025-04-21

Benzonitrile,4-bromo-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-bromo-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID801141938
• 863868-55-7
• 4-Bromo-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• Inchi： 1S/C13H14BBrFNO2/c1-12(2)13(3,4)19-14(18-12)9-5-8(7-17)11(16)6-10(9)15/h5-6H,1-4H3
• InChI Key： FAGYMAOSACMWSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 325.02850g/mol
• Monoisotopic Mass: 325.02850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų